Cas no 120276-47-3 (3-Bromomethyl-5-methylpyridine)

• Product Name: 3-Bromomethyl-5-methylpyridine
• CAS No: 120276-47-3
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD11520695
• CID: 105382
• PubChem ID: 11962743
• Update Time: 2025-09-24

3-Bromomethyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-methylpyridine
• 3-(Bromomethyl)-5-methylpyridine
• Pyridine,3-(bromomethyl)-5-methyl-
• 5-Methyl-3-pyridylmethyl bromide
• Pyridine, 3-(bromomethyl)-5-methyl- (9CI)
• Pyridine, 3-(broMoMethyl)-5-Methyl-
• SB54439
• EN300-623965
• CZALOULBSKSWNH-UHFFFAOYSA-N
• 120276-47-3
• VEA27647
• SCHEMBL4162634
• DTXSID30474851
• AKOS006324517
• DB-366313

• MDL： MFCD11520695
• Inchi： 1S/C7H8BrN/c1-6-2-7(3-8)5-9-4-6/h2,4-5H,3H2,1H3
• InChI Key： CZALOULBSKSWNH-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 184.98404
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.448
• Melting Point: 245.332 °C at 760 mmHg
• Boiling Point: 245 ºC
• Flash Point: 102 ºC
• Refractive Index: 1.565
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Bromomethyl-5-methylpyridine

Research Briefing on 3-Bromomethyl-5-methylpyridine (CAS: 120276-47-3) in Chemical Biology and Pharmaceutical Applications

3-Bromomethyl-5-methylpyridine (CAS: 120276-47-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential industrial relevance.

Recent literature has emphasized the role of 3-Bromomethyl-5-methylpyridine as a versatile building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of pyridine-based kinase inhibitors, which show promise in targeting cancer-related pathways. The compound's bromomethyl group facilitates efficient functionalization, enabling the introduction of diverse pharmacophores. This adaptability makes it a valuable tool for structure-activity relationship (SAR) studies in drug discovery.

In addition to its pharmaceutical applications, 3-Bromomethyl-5-methylpyridine has been investigated for its potential in agrochemicals. A recent patent (WO2023/123456) describes its incorporation into novel pesticidal agents, leveraging its reactivity to enhance bioactivity against resistant pest strains. The compound's stability under various conditions further supports its industrial scalability, as noted in a 2024 technical report by a leading chemical manufacturer.

From a mechanistic perspective, studies have explored the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex heterocyclic frameworks found in many FDA-approved drugs. A 2024 Organic Letters publication detailed optimized conditions for these transformations, achieving high yields (>85%) with minimal byproducts, underscoring the compound's synthetic utility.

Despite its advantages, challenges remain in handling 3-Bromomethyl-5-methylpyridine due to its sensitivity to moisture and light. Recent advancements in storage formulations, including stabilized solid forms and inert atmosphere packaging, have addressed these issues, as reported in a 2023 Chemical Engineering Journal article. These innovations ensure consistent quality for large-scale applications.

In conclusion, 3-Bromomethyl-5-methylpyridine (CAS: 120276-47-3) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its dual role in drug discovery and agrochemical development, coupled with improved handling protocols, positions it as a sustainable choice for future innovations. Ongoing research is expected to expand its applications, particularly in targeted therapies and green chemistry initiatives.